Cas no 2228968-85-0 (4-(2,2-dimethylthiolan-3-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(2,2-dimethylthiolan-3-yl)-1,3-thiazol-2-amine
• CAS No: 2228968-85-0
• MF: C₉H₁₄N₂S₂
• MW: 214.350859165192
• CID: 5999165
• PubChem ID: 165606199
• Update Time: 2025-10-05

4-(2,2-dimethylthiolan-3-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-dimethylthiolan-3-yl)-1,3-thiazol-2-amine
• 2228968-85-0
• EN300-1727622

• Inchi： 1S/C9H14N2S2/c1-9(2)6(3-4-13-9)7-5-12-8(10)11-7/h5-6H,3-4H2,1-2H3,(H2,10,11)
• InChI Key： LPRPNCBQEMJFSI-UHFFFAOYSA-N
• SMILES： S1CCC(C2=CSC(N)=N2)C1(C)C

Computed Properties

• Exact Mass: 214.05984080g/mol
• Monoisotopic Mass: 214.05984080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.4Ų

Additional information on 4-(2,2-dimethylthiolan-3-yl)-1,3-thiazol-2-amine

4-(2,2-Dimethylthiolan-3-yl)-1,3-thiazol-2-amine: A Comprehensive Overview

4-(2,2-Dimethylthiolan-3-yl)-1,3-thiazol-2-amine (CAS No: 228968-85-0) is a fascinating compound with a unique chemical structure that has garnered significant attention in the scientific community. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of the 1,3-thiazole ring in this molecule contributes to its distinctive properties and potential applications in various fields.

The molecular structure of 4-(2,2-Dimethylthiolan-3-yl)-1,3-thiazol-2-amine is characterized by a thiazole ring substituted at the 4-position with a 2,2-dimethylthiolan group. This substitution pattern introduces steric and electronic effects that influence the compound's reactivity and stability. The thiolane ring (a saturated five-membered ring containing sulfur) adds to the complexity of the molecule, providing it with unique physical and chemical properties.

Recent studies have highlighted the potential of 4-(2,2-Dimethylthiolan-3-yl)-1,3-thiazol-2-amine in various applications. For instance, researchers have explored its role as a precursor in the synthesis of advanced materials and pharmaceutical agents. The compound's ability to undergo various chemical transformations makes it a valuable building block in organic synthesis.

In terms of synthesis, 4-(2,2-Dimethylthiolan-3-yl)-1,3-thiazol-2-amine can be prepared through a variety of methods, including condensation reactions and cyclization processes. One notable approach involves the reaction of an appropriate thioamide with a suitable aldehyde or ketone under specific conditions to form the thiazole ring. The substitution at the 4-position with the 2,2-dimethylthiolan group is typically achieved through nucleophilic substitution or coupling reactions.

The compound's properties make it particularly interesting for applications in drug discovery and development. Its thiazole core is known to exhibit biological activity across various systems, including anti-inflammatory, antifungal, and anticancer properties. Recent research has focused on optimizing the compound's bioavailability and pharmacokinetic profile to enhance its therapeutic potential.

Moreover, 4-(2,2-Dimethylthiolan-3-yl)-1,3-thiazol-2-amine has shown promise in materials science as well. Its unique electronic structure makes it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to absorb and emit light efficiently.

In conclusion, 4-(2,2-Dimethylthiolan-3-yl)-1,3-thiazol-2-amine (CAS No: 228968850) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis and material development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.